Cas no 1206181-18-1 (4-Aminofuro[3,2-d]pyrimidine-7-carboxylic acid)

• Product Name: 4-Aminofuro[3,2-d]pyrimidine-7-carboxylic acid
• CAS No: 1206181-18-1
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 5206405
• Update Time: 2025-05-21

4-Aminofuro[3,2-d]pyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-aminofuro[3,2-d]pyrimidine-7-carboxylic acid
• 4-Aminofuro[3,2-d]pyrimidine-7-carboxylic acid

• Inchi： 1S/C7H5N3O3/c8-6-5-4(9-2-10-6)3(1-13-5)7(11)12/h1-2H,(H,11,12)(H2,8,9,10)
• InChI Key： BFPJROWRAOXDIS-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C2=C1C(N)=NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: -0.1
• Topological Polar Surface Area: 102

Additional information on 4-Aminofuro[3,2-d]pyrimidine-7-carboxylic acid

Introduction to 4-Aminofuro[3,2-d]pyrimidine-7-carboxylic acid (CAS No. 1206181-18-1)

4-Aminofuro[3,2-d]pyrimidine-7-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1206181-18-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the furo[3,2-d]pyrimidine class, a scaffold that has been extensively explored for its potential biological activities. The presence of both an amino group and a carboxylic acid moiety in its structure enhances its versatility, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The furo[3,2-d]pyrimidine core is a fused bicyclic system consisting of a furan ring and a pyrimidine ring. This structural motif is known for its ability to interact with biological targets such as enzymes and receptors, thereby exhibiting a range of biological activities. The 4-amino and 7-carboxylic acid functional groups further contribute to the compound's reactivity and potential applications in drug design. The carboxylic acid group can participate in hydrogen bonding interactions, while the amino group can form salt bridges or coordinate with metal ions, making this compound a promising candidate for further derivatization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Among these, furo[3,2-d]pyrimidine derivatives have shown particular promise in the treatment of various diseases, including cancer, infectious diseases, and inflammatory conditions. The structural features of 4-Aminofuro[3,2-d]pyrimidine-7-carboxylic acid make it an attractive building block for the synthesis of small-molecule inhibitors and other pharmacologically relevant compounds.

One of the most compelling aspects of this compound is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with diseases such as cancer. Therefore, kinase inhibitors have become a major focus of drug development efforts. The 4-amino group in 4-Aminofuro[3,2-d]pyrimidine-7-carboxylic acid provides a handle for further functionalization, allowing chemists to design molecules that can selectively inhibit specific kinases.

Recent studies have highlighted the importance of furo[3,2-d]pyrimidine derivatives in the development of antiviral agents. The ability of these compounds to interfere with viral replication cycles makes them valuable candidates for treating infectious diseases. For instance, some derivatives have been shown to inhibit the replication of RNA viruses by targeting viral polymerases or other essential viral proteins. The 7-carboxylic acid group in 4-Aminofuro[3,2-d]pyrimidine-7-carboxylic acid can be used to link other pharmacophores or to enhance solubility and bioavailability, further improving its antiviral properties.

The synthesis of 4-Aminofuro[3,2-d]pyrimidine-7-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted furans and pyrimidines, followed by functional group transformations to introduce the amino and carboxylic acid groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

The pharmacological profile of 4-Aminofuro[3,2-d]pyrimidine-7-carboxylic acid has been extensively studied in both in vitro and in vivo systems. Preclinical studies have demonstrated its potential as an anti-proliferative agent against various cancer cell lines. The compound's ability to induce apoptosis and inhibit cell cycle progression has been attributed to its interactions with key cellular targets such as cyclin-dependent kinases (CDKs) and tyrosine kinases. Additionally, its anti-inflammatory properties have been explored, suggesting its utility in treating chronic inflammatory diseases.

The development of novel drug candidates often involves structure-activity relationship (SAR) studies to optimize potency and selectivity. By modifying different parts of the furo[3,2-d]pyrimidine core, researchers can fine-tune the biological activity of derived compounds. The 4-amino and 7-carboxylic acid groups provide multiple sites for chemical modification, allowing for the creation of libraries of derivatives with diverse properties. High-throughput screening (HTS) techniques have been employed to rapidly identify promising candidates from these libraries.

The role of computational chemistry in drug discovery has also become increasingly important. Molecular modeling techniques can be used to predict the binding modes of 4-Aminofuro[3,2-d]pyrimidine-7-carboxylic acid derivatives to their target proteins. This information can guide the design of more effective inhibitors by identifying key interactions and optimizing binding affinity. Additionally, virtual screening methods enable researchers to rapidly assess large databases of compounds for their potential activity against specific targets.

In conclusion,4-Aminofuro[3,2-d]pyrimidine-7-carboxylic acid (CAS No. 1206181-18-1) is a versatile heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for the synthesis of kinase inhibitors、antiviral agents、and other therapeutic molecules。Ongoing research efforts are focused on further exploring its biological activities and developing novel drug candidates based on this scaffold。With continued advancements in synthetic chemistry、pharmacology、and computational methods，the future looks promising for harnessing the full therapeutic potential of this remarkable compound。